Cas no 2034203-81-9 (5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one)

• Product Name: 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one
• CAS No: 2034203-81-9
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 5346706
• Update Time: 2025-06-07

5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl)pyrrolidin-2-one
• 5-(3-pyrazin-2-yloxypyrrolidine-1-carbonyl)pyrrolidin-2-one
• 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one

• Inchi： 1S/C13H16N4O3/c18-11-2-1-10(16-11)13(19)17-6-3-9(8-17)20-12-7-14-4-5-15-12/h4-5,7,9-10H,1-3,6,8H2,(H,16,18)
• InChI Key： FMYXNKGGHBMUHK-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1CCN(C(C2CCC(N2)=O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: -0.8
• Topological Polar Surface Area: 84.4

Additional information on 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one

Introduction to 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one (CAS No. 2034203-81-9)

5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 2034203-81-9, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of both pyrazin-2-yloxy and pyrrolidine-1-carbonyl moieties suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The compound’s molecular framework consists of a pyrrolidinone core substituted with a pyrazin-2-yloxy group at the 3-position and a pyrrolidine-1-carbonyl moiety at the 1-position. This arrangement not only contributes to its unique chemical properties but also opens up possibilities for diverse pharmacological applications. The pyrazinyl group, known for its role in various bioactive molecules, is particularly noteworthy for its potential in modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide range of biological activities. The pyrazine scaffold, in particular, has been extensively studied for its role in developing drugs targeting neurological disorders, infectious diseases, and cancer. The incorporation of the pyrazin-2-yloxy group into 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one enhances its potential as a pharmacophore, enabling interactions with various biological targets.

The pyrrolidine-1-carbonyl moiety adds another layer of complexity to the compound’s structure. Pyrrolidines are common in many bioactive molecules and are known for their ability to interact with biological systems through hydrogen bonding and hydrophobic interactions. The carbonyl group at the 1-position of the pyrrolidine ring further enhances the compound’s reactivity and binding affinity, making it a promising candidate for drug development.

The synthesis of 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrazin-2-yloxy group necessitates careful selection of coupling reagents and catalysts to ensure high yield and purity. Similarly, the installation of the pyrrolidine-1-carbonyl moiety requires expertise in carbonylation reactions and protection-deprotection strategies.

The compound’s potential biological activity has been explored through various in vitro studies. Initial investigations have suggested that it may exhibit properties relevant to neurological disorders, including modulation of neurotransmitter receptors and inhibition of enzymes involved in neurodegeneration. Additionally, the presence of both pyrazinyl and pyrrolidinone moieties suggests potential applications in treating infectious diseases by targeting bacterial or viral enzymes.

In the context of drug discovery, 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one represents an exciting example of how structural diversity can lead to novel pharmacological entities. The combination of known pharmacophores into a single molecule can yield compounds with enhanced efficacy and reduced side effects. This approach aligns with current trends in drug development, which emphasize the importance of rational design based on structural insights.

The compound’s potential as a lead molecule has also been supported by computational studies that predict favorable binding interactions with target proteins. Molecular docking simulations have shown that it can effectively bind to various enzymes and receptors, suggesting multiple avenues for therapeutic intervention. These computational results provide valuable insights into the compound’s mechanism of action and guide further experimental validation.

In conclusion, 5-[3-(pyrazin-2-yloxy)< strong>< strong>>carbonyl>]pirrolidinin>]pirrolidinin>]pirrolidinin>]pirroldi>]pirroldi>]pirroldi>]pirroldi>]pirroldi>]pirroldi>]pirroldi>]pirroldi>]pirroldi>]pirroldi>]pirroldi>> is a structurally complex and biologically promising compound that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug development, particularly in areas such as neurological disorders and infectious diseases. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that 5-[3-(< strong>< em>>> will play an important role in future therapeutic strategies.